Cas no 713-65-5 (1-Nitro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Nitro-4-(trifluoromethoxy)benzene
• CAS No: 713-65-5
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD00040302
• CID: 39703
• PubChem ID: 87559081
• Update Time: 2025-04-18

1-Nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-(trifluoromethoxy)benzene
• 4-(Trifluoromethoxy)nitrobenzene
• 4-Nitro-1-trifluoromethoxybenzene
• P-NITROTRIFLUOROMETHOXYBENZENE
• 1-Nitro-4-trifluoromethoxy-benzene
• p-nitrotrifluoromethoxybenzen
• Benzene, 1-nitro-4-(trifluoromethoxy)-
• 4-trifluoromethoxy nitrobenzene
• UBEIKVUMDBCCRW-UHFFFAOYSA-N
• Alpha,alpha,alpha-trifluoro-4'-nitroanisole
• ZERO/001419
• PubChem4626
• p-nitrotrifluoroanisole
• 4-Trifluoromethoxynitrobenzene
• KSC377A2D
• 4-(t
• FT-0616894
• EN300-227134
• UBEIKVUMDBCCRW-UHFFFAOYSA-
• AKOS005593929
• 1-Nitro-4-trifluoromethoxybenzene
• InChI=1/C7H4F3NO3/c8-7(9,10)14-6-3-1-5(2-4-6)11(12)13/h1-4H
• CS-W015281
• AM62085
• 713-65-5
• p-nitro (trifluoromethoxy) benzene
• SY016259
• MFCD00040302
• DS-14603
• AC-9728
• 1-nitro-4-(trifluoromethyloxy)-benzene
• SCHEMBL693976
• PB43338
• F21451
• T2155
• DTXSID10334944
• A9349
• STK675871
• DB-024224
• 4-(Trifluoromethoxy)nitrobenzene; p-Nitrotrifluoromethoxybenzene; ?,?,?-Trifluoro-p-nitroanisole

• MDL： MFCD00040302
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)14-6-3-1-5(2-4-6)11(12)13/h1-4H
• InChI Key： UBEIKVUMDBCCRW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)[N+](=O)[O-])(F)F
• BRN： 1966388

Computed Properties

• Exact Mass: 207.01400
• Monoisotopic Mass: 207.014328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 207.11
• XLogP3: 3.2
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.447(lit.)
• Melting Point: 15°C(lit.)
• Boiling Point: 60°C/4mmHg(lit.)
• Flash Point: 87-89℃/15mm
• Refractive Index: 1.467
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 55.05000
• LogP: 3.01660
• Solubility: It is miscible with water.

1-Nitro-4-(trifluoromethoxy)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers